Cas no 2227760-42-9 (rac-(1R,2S)-2-(azetidin-3-yl)-1-methylcyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(azetidin-3-yl)-1-methylcyclohexan-1-ol
• CAS No: 2227760-42-9
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5965548
• PubChem ID: 165630463
• Update Time: 2025-10-18

rac-(1R,2S)-2-(azetidin-3-yl)-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(azetidin-3-yl)-1-methylcyclohexan-1-ol
• EN300-1624286
• 2227760-42-9

• Inchi： 1S/C10H19NO/c1-10(12)5-3-2-4-9(10)8-6-11-7-8/h8-9,11-12H,2-7H2,1H3/t9-,10+/m0/s1
• InChI Key： RQRQVSUMELNYIJ-VHSXEESVSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1C1CNC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(1R,2S)-2-(azetidin-3-yl)-1-methylcyclohexan-1-ol

Racemic (1R,2S)-2-(Azetidin-3-yl)-1-methylcyclohexan-1-ol: A Comprehensive Overview

Racemic (1R,2S)-2-(Azetidin-3-yl)-1-methylcyclohexan-1-ol, also known by its CAS number 2227760-42-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest in both academic research and industrial development.

The structure of this compound consists of a cyclohexane ring substituted with a methyl group at the 1-position and an azetidine moiety at the 2-position. The azetidine ring, a four-membered saturated ring containing one nitrogen atom, introduces interesting electronic and steric properties to the molecule. The stereochemistry at the 1R and 2S positions plays a crucial role in determining the compound's physical properties and reactivity.

Recent studies have highlighted the importance of azetidine-containing compounds in drug design due to their ability to modulate biological targets effectively. For instance, researchers have explored the use of such compounds in the development of new antibiotics and antiviral agents. The cyclohexane ring in this compound provides a rigid framework that can be further functionalized to enhance bioavailability and target specificity.

In terms of synthesis, (1R,2S)-configuration is often achieved through enantioselective catalytic methods or asymmetric induction techniques. These methods ensure high optical purity, which is critical for applications in pharmaceuticals where stereochemistry can significantly influence efficacy and safety.

The physical properties of this compound, such as melting point, solubility, and stability, are essential considerations for its practical applications. For example, its solubility profile makes it suitable for formulation into various drug delivery systems, including tablets, capsules, and injectables.

Moreover, computational chemistry tools have been employed to predict the behavior of this compound in different chemical environments. These studies provide insights into its reactivity under various conditions and guide chemists in designing efficient synthetic pathways.

In conclusion, racemic (1R,2S)-2-(azetidin-3-yl)-1-methylcyclohexan-1-ol represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable asset in both research and industry.